Cas no 2123477-88-1 (5-Bromo-1,2-dimethoxy-3-selenocyanatobenzene)

• Product Name: 5-Bromo-1,2-dimethoxy-3-selenocyanatobenzene
• CAS No: 2123477-88-1
• MF: C₉H₈BrNO₂Se
• MW: 321.029320716858
• CID: 5183914
• Update Time: 2025-10-31

5-Bromo-1,2-dimethoxy-3-selenocyanatobenzene Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1,2-dimethoxy-3-selenocyanatobenzene

• Inchi： 1S/C9H8BrNO2Se/c1-12-7-3-6(10)4-8(14-5-11)9(7)13-2/h3-4H,1-2H3
• InChI Key： CIVIZZUUSFIRLI-UHFFFAOYSA-N
• SMILES： [Se](C1=CC(Br)=CC(OC)=C1OC)C#N

Additional information on 5-Bromo-1,2-dimethoxy-3-selenocyanatobenzene

Comprehensive Overview of 5-Bromo-1,2-dimethoxy-3-selenocyanatobenzene (CAS No. 2123477-88-1)

5-Bromo-1,2-dimethoxy-3-selenocyanatobenzene (CAS No. 2123477-88-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of selenocyanate derivatives, which are known for their versatility in synthetic chemistry and material science. The presence of both bromine and selenocyanate functional groups in its structure makes it a valuable intermediate for the synthesis of more complex molecules.

The compound's molecular formula, C₉H₈BrNO₂Se, highlights its distinctive composition, combining halogen, methoxy, and selenocyanate moieties. Researchers have explored its use in organic synthesis, particularly in the development of pharmaceutical intermediates and agrochemicals. Its selenium-containing structure also opens doors to applications in catalysis and material science, where selenium's unique electronic properties can be leveraged.

One of the most frequently asked questions about 5-Bromo-1,2-dimethoxy-3-selenocyanatobenzene is its stability and handling requirements. While it is not classified as a hazardous material, proper storage conditions—such as protection from light and moisture—are recommended to maintain its integrity. The compound's solubility in common organic solvents like dichloromethane and acetone makes it convenient for laboratory use.

In the context of green chemistry, researchers are increasingly interested in selenium-based compounds due to their potential as eco-friendly alternatives to traditional reagents. 5-Bromo-1,2-dimethoxy-3-selenocyanatobenzene fits into this narrative, as its selenocyanate group can participate in atom-efficient reactions, reducing waste and improving sustainability. This aligns with the growing demand for sustainable synthetic methods in the chemical industry.

Another area of interest is the compound's role in medicinal chemistry. While direct therapeutic applications are still under investigation, its structural features make it a promising candidate for the development of selenium-containing drugs. Selenium's role in antioxidant activity and enzyme modulation has spurred research into its potential health benefits, and derivatives like 5-Bromo-1,2-dimethoxy-3-selenocyanatobenzene could contribute to this field.

From a spectroscopic perspective, the compound exhibits characteristic peaks in NMR and IR spectra, which are invaluable for its identification and purity assessment. For instance, the selenocyanate group shows a distinct absorption band in the IR spectrum, while the bromine atom influences the chemical shifts in proton NMR. These features are critical for quality control in research and industrial settings.

In summary, 5-Bromo-1,2-dimethoxy-3-selenocyanatobenzene (CAS No. 2123477-88-1) is a multifaceted compound with broad potential in organic synthesis, material science, and medicinal chemistry. Its unique structure and properties make it a subject of ongoing research, particularly in the context of sustainable chemistry and selenium-based applications. As the scientific community continues to explore its capabilities, this compound is likely to play an increasingly important role in advancing chemical innovation.